Cas no 2254572-88-6 (Benzene, 1-[(1-methylethyl)thio]-4-propyl-)

• Product Name: Benzene, 1-[(1-methylethyl)thio]-4-propyl-
• CAS No: 2254572-88-6
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• MDL: MFCD31621812
• CID: 5164888
• Update Time: 2026-03-04

Benzene, 1-[(1-methylethyl)thio]-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1-methylethyl)thio]-4-propyl-

• MDL： MFCD31621812
• Inchi： 1S/C12H18S/c1-4-5-11-6-8-12(9-7-11)13-10(2)3/h6-10H,4-5H2,1-3H3
• InChI Key： GFZMLADOXQGGHT-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)=CC=C(CCC)C=C1

Additional information on Benzene, 1-[(1-methylethyl)thio]-4-propyl-

Chemical Profile of Benzene, 1-[(1-methylethyl)thio]-4-propyl- (CAS No. 2254572-88-6)

Benzene, 1-[(1-methylethyl)thio]-4-propyl- is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, identified by its CAS number 2254572-88-6, features a benzene ring substituted with a thioether group at the 1-position and a propyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties that make it a subject of interest for various applications, particularly in the synthesis of novel pharmaceuticals and advanced materials.

The molecular formula of Benzene, 1-[(1-methylethyl)thio]-4-propyl- can be represented as C₁₁H₁₇S. The benzene core is a well-known aromatic hydrocarbon, known for its stability and ability to participate in various chemical reactions. The introduction of the thioether group at the 1-position and the propyl group at the 4-position modifies the electronic and steric properties of the molecule, influencing its reactivity and potential applications.

In recent years, there has been growing interest in the development of new derivatives of benzene for pharmaceutical applications. The thioether group in Benzene, 1-[(1-methylethyl)thio]-4-propyl- has been shown to enhance the solubility and bioavailability of certain drug molecules. This property is particularly valuable in drug design, where optimizing solubility can significantly improve therapeutic efficacy. Additionally, the propyl group contributes to the molecule's hydrophobicity, which can be advantageous in certain formulations and delivery systems.

One of the most compelling aspects of Benzene, 1-[(1-methylethyl)thio]-4-propyl- is its potential as a building block for more complex molecules. The unique substitution pattern on the benzene ring allows for further functionalization, enabling chemists to design intricate structures with tailored properties. This flexibility has made it a valuable intermediate in synthetic chemistry, particularly for the development of new pharmaceuticals and agrochemicals.

The synthesis of Benzene, 1-[(1-methylethyl)thio]-4-propyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzenes, followed by thiophilic substitution to introduce the thioether group. The propyl group is typically introduced via alkylation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher selectivity and efficiency in the synthesis process.

In terms of applications, Benzene, 1-[(1-methylethyl)thio]-4-propyl- has shown promise in several areas. In pharmaceutical research, it serves as a precursor for developing novel therapeutic agents targeting various diseases. Its structural features make it a suitable candidate for modulating biological pathways and interacting with biological targets. Additionally, its stability and reactivity profile have made it useful in material science applications, such as the development of advanced polymers and liquid crystals.

The compound's properties have also been explored in computational chemistry studies. Molecular modeling techniques have been used to predict how Benzene, 1-[(1-methylethyl)thio]-4-propyl- interacts with biological targets at the molecular level. These studies provide valuable insights into its potential pharmacological activity and help guide further research and development efforts. By understanding its interactions with biological systems, researchers can optimize its structure for better performance in drug-like applications.

Economic considerations also play a significant role in the utilization of Benzene, 1-[(1-methylethyl)thio]-4-propyl-. The cost-effectiveness of its synthesis and scalability are crucial factors that determine its commercial viability. Advances in synthetic methodologies have helped reduce production costs, making it more accessible for industrial applications. Furthermore, efforts to improve yield and purity through process optimization contribute to making this compound more economically viable for large-scale production.

The environmental impact of producing and using Benzene, 1-[(1-methylethyl)thio]-4-propyl- is another important consideration. Sustainable chemistry principles are being applied to minimize waste and reduce energy consumption during synthesis. Green chemistry approaches aim to develop more environmentally friendly methods that align with global sustainability goals. These efforts not only benefit the environment but also enhance the economic feasibility of producing this compound.

The future prospects for Benzene, 1-[(1-methylethyl)thio]-4-propyl- are promising, with ongoing research exploring new applications and improvements in synthesis methods. As our understanding of molecular interactions deepens, so does our ability to harness this compound's potential for innovative uses. Whether in pharmaceuticals or materials science, its unique properties make it a valuable asset in modern chemical research.